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Compound of Interest

Compound Name: Ethyl 2-ethylacetoacetate

Cat. No.: B146921

An In-depth Technical Guide on the Physical Properties of Ethyl 2-ethylacetoacetate

This technical guide provides a comprehensive overview of the key physical properties of Ethyl
2-ethylacetoacetate, with a specific focus on its boiling point and density. The information is
intended for researchers, scientists, and professionals in the field of drug development and
chemical synthesis.

Physical Properties of Ethyl 2-ethylacetoacetate

Ethyl 2-ethylacetoacetate is a colorless to almost colorless clear liquid. It is also known by
other names such as 2-Acetylbutyric Acid Ethyl Ester and Ethyl 2-Acetylbutyrate. A summary of
its key physical properties is presented in the table below.

Data Summary
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Physical Property Value Conditions Source(s)
Boiling Point 190 °C Atmospheric Pressure
187-189 °C 743 mmHg [1]

87-189 °C 743 mmHg [2]

83-85 °C 10 mmHg [3]

Density 0.981 g/mL at 25 °C [1][2]
1.009 g/mL Not Specified [3]

Specific Gravity 0.98 20/20 °C

Molecular Formula CsH1403 [31[4]

Molecular Weight 158.19 g/mol [4]

Refractive Index 1.42 at 20 °C

1.421 at 20 °C [2]

1.422 at 20 °C [3]

Flash Point 69 °C

77 °C (170 °F) [3]

Experimental Protocols

The following sections detail the standard methodologies for determining the boiling point and
density of a liquid compound such as Ethyl 2-ethylacetoacetate.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure
surrounding the liquid, and the liquid changes into a vapor. For precise determination,
especially for compounds that may decompose at high temperatures, vacuum distillation is
often employed.

Apparatus:
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e Round-bottom flask

« Distillation head with a thermometer port
e Condenser

e Receiving flask

e Heating mantle

e Vacuum pump and manometer

» Boiling chips or magnetic stirrer
Procedure:

o Asample of Ethyl 2-ethylacetoacetate is placed in the round-bottom flask along with boiling
chips to ensure smooth boiling.

e The distillation apparatus is assembled, ensuring all joints are properly sealed.

e The thermometer is positioned so that the top of the bulb is level with the bottom of the side-
arm of the distillation head.

e If performing a vacuum distillation, the vacuum pump is connected and the system is
evacuated to the desired pressure (e.g., 10 mmHg).

e The sample is gradually heated using the heating mantle.

e The temperature is recorded when the liquid is boiling and a steady stream of distillate is
collected in the receiving flask. This temperature is the boiling point at the recorded pressure.

Determination of Density

Density is a fundamental physical property defined as the mass of a substance per unit
volume.[5]

Apparatus:
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Electronic balance (analytical grade)

Graduated cylinder or pycnometer (for higher accuracy)

Thermometer

Constant temperature water bath
Procedure:

e The mass of a clean, dry graduated cylinder or pycnometer is measured using an electronic
balance.

o A specific volume of Ethyl 2-ethylacetoacetate is added to the graduated cylinder. The
volume is read from the bottom of the meniscus.

e The combined mass of the cylinder and the liquid is measured.

e The mass of the liquid is calculated by subtracting the mass of the empty cylinder from the
combined mass.

e The density is then calculated using the formula: Density = Mass / Volume.[5][6]

o The temperature of the liquid is recorded, as density is temperature-dependent. For high
precision, the measurement should be performed at a controlled temperature, such as 25 °C.

Visualized Workflow

The following diagram illustrates the logical workflow for the experimental determination of a
liquid's density.
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Workflow for Density Determination

Start: Prepare Equipment
(Balance, Graduated Cylinder)

Measure Mass of

Empty Cylinder (m1)

Add Liquid to Cylinder
& Measure Volume (V)

Measure Combined
Mass (m2)

Calculate Mass of Liquid
(m=m2-ml)

Calculate Density
(p=m/V)

End: Record Density
and Temperature

Click to download full resolution via product page

Caption: Logical workflow for the experimental determination of a liquid's density.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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